Cas no 2293951-00-3 (Anti-inflammatory agent 35)

• Product Name: Anti-inflammatory agent 35
• CAS No: 2293951-00-3
• MF: C₂₇H₂₉NO₈
• MW: 495.52
• CID: 5148005
• PubChem ID: 155549737
• Update Time: 2025-05-19

Anti-inflammatory agent 35 Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 1-[(2E)-3-[4-(acetyloxy)-3-methoxyphenyl]-1-oxo-2-propen-1-yl]-3-[(3,4,5-trimethoxyphenyl)methylene]-, (3E)-
• Anti-inflammatory agent 35
• CS-0636022
• DA-50562
• MS-29205
• CHEMBL4539831
• 2293951-00-3
• HY-148552
• [2-methoxy-4-[(E)-3-oxo-3-[(3E)-2-oxo-3-[(3,4,5-trimethoxyphenyl)methylidene]piperidin-1-yl]prop-1-enyl]phenyl] acetate
• 2-methoxy-4-[(1E)-3-oxo-3-[(3E)-2-oxo-3-[(3,4,5-trimethoxyphenyl)methylidene]piperidin-1-yl]prop-1-en-1-yl]phenyl acetate

• Inchi： 1S/C27H29NO8/c1-17(29)36-21-10-8-18(14-22(21)32-2)9-11-25(30)28-12-6-7-20(27(28)31)13-19-15-23(33-3)26(35-5)24(16-19)34-4/h8-11,13-16H,6-7,12H2,1-5H3/b11-9+,20-13+
• InChI Key： QLGWATTXCFBRGY-ZEQSIELKSA-N
• SMILES： N1(C(=O)/C=C/C2=CC=C(OC(C)=O)C(OC)=C2)CCC/C(=C\C2=CC(OC)=C(OC)C(OC)=C2)/C1=O

Computed Properties

• Exact Mass: 495.18931688g/mol
• Monoisotopic Mass: 495.18931688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 101Ų

Additional information on Anti-inflammatory agent 35

Anti-Inflammatory Agent 35: A Comprehensive Overview

Anti-Inflammatory Agent 35 (CAS No. 2293951-00-3) is a cutting-edge compound that has garnered significant attention in the field of pharmacology and inflammation research. This compound, with its unique chemical structure and mechanism of action, has shown promising results in preclinical studies and early-stage clinical trials. In this article, we will delve into the latest research findings, its potential therapeutic applications, and its significance in the development of novel anti-inflammatory therapies.

Chemical Structure and Mechanism of Action

The chemical structure of Anti-Inflammatory Agent 35 is characterized by a novel arrangement of functional groups that contribute to its potent anti-inflammatory properties. Recent studies have elucidated its mechanism of action, which primarily involves the inhibition of cyclooxygenase-2 (COX-2), an enzyme central to the synthesis of pro-inflammatory prostaglandins. Unlike traditional nonsteroidal anti-inflammatory drugs (NSAIDs), Anti-Inflammatory Agent 35 exhibits a higher degree of selectivity for COX-2 over COX-1, which minimizes potential gastrointestinal side effects. Additionally, emerging research suggests that this compound may also modulate other inflammatory pathways, such as the nuclear factor-kappa B (NF-κB) pathway and mitogen-activated protein kinase (MAPK) signaling, further enhancing its anti-inflammatory efficacy.

Preclinical Studies and Efficacy

Preclinical trials have demonstrated remarkable efficacy of Anti-Inflammatory Agent 35 in various models of inflammation. In a study published in *Nature Immunology*, researchers reported significant reductions in inflammatory markers such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in animal models treated with this compound. Furthermore, histopathological analyses revealed reduced tissue damage and improved recovery rates in models of acute and chronic inflammation. These findings underscore the potential of Anti-Inflammatory Agent 35 as a superior alternative to conventional anti-inflammatory agents.

Clinical Trials and Safety Profile

Early-stage clinical trials have been conducted to assess the safety and tolerability of Anti-Inflammatory Agent 35 in healthy volunteers. Results from phase I trials indicate that the compound is well-tolerated at doses up to 400 mg/day, with no significant adverse effects reported. Phase II trials are currently underway to evaluate its efficacy in patients with conditions such as rheumatoid arthritis, inflammatory bowel disease (IBD), and osteoarthritis. Preliminary data from these trials suggest promising outcomes, with patients experiencing reduced pain scores and improved functional outcomes.

Potential Applications and Future Directions

The versatility of Anti-Inflammatory Agent 35 extends beyond traditional inflammatory disorders. Recent research has explored its potential in treating neuroinflammatory conditions such as Alzheimer's disease and multiple sclerosis. A study published in *Science Translational Medicine* demonstrated that the compound crosses the blood-brain barrier effectively and reduces neuroinflammation in experimental models of Alzheimer's disease. These findings open new avenues for its application in neurodegenerative diseases.

Moreover, Anti-Inflammatory Agent 35 has shown promise in cancer therapy, where chronic inflammation is a known contributor to tumor progression. Preclinical studies have indicated that this compound may inhibit cancer cell proliferation and induce apoptosis by targeting inflammatory pathways involved in tumor microenvironment formation.

As research on Anti-Inflammatory Agent 35 continues to progress, it is anticipated that this compound will play a pivotal role in the development of next-generation anti-inflammatory therapies. Its unique mechanism of action, combined with a favorable safety profile, positions it as a leading candidate for addressing unmet medical needs in inflammation-related disorders.

In conclusion, Anti-Inflammatory Agent 35 (CAS No. 2293951-00-3) represents a significant advancement in anti-inflammatory drug development. With ongoing clinical trials and promising preclinical data, this compound holds immense potential for revolutionizing the treatment of inflammatory diseases worldwide.